Cas no 1345-25-1 (Iron(II) oxide)

• Product Name: Iron(II) oxide
• CAS No: 1345-25-1
• MF: FeO
• MW: 71.8444013595581
• MDL: MFCD00016095
• CID: 83656
• PubChem ID: 24864959
• Update Time: 2025-04-18

Iron(II) oxide Chemical and Physical Properties

Names and Identifiers

• FERROUS OXIDE
• IRON(+2)OXIDE
• IRON (II) OXIDE
• IRON OXIDE
• ci77489[qr]
• FeO
• Glassite
• Glossite
• Iron oxide (FeO)
• ironmonooxide[qr]
• ironmonoxide[qr]
• ironoxide[feo][qr]
• naturalwuestite[qr]
• iron monoxide
• CI 77489
• Ferrous(ic)Oxide
• Iron monooxide
• Natural wuestite
• oxoiron
• Iron(2+);oxygen(2-)
• HSDB 464
• iron-oxygen
• UNII-G7036X8B5H
• AKOS015913785
• Q196680
• EC 215-721-8
• Iron(ii)oxide
• Iron(II) oxide
• MFCD00016095
• EINECS 215-721-8
• Iron(2) oxide
• CHEBI:50820
• 1345-25-1
• Wustite
• Eisen(II)-oxid
• Iron(II) oxide, CP
• 17125-56-3
• iron(2+) oxide
• Eisenoxydul
• Iron(II) oxide, -10 mesh, 99.8% trace metals basis
• Iozite
• Wuestite

• MDL： MFCD00016095
• Inchi： 1S/Fe.O
• InChI Key： UQSXHKLRYXJYBZ-UHFFFAOYSA-N
• SMILES： [Fe]=O

Computed Properties

• Exact Mass: 71.92990
• Monoisotopic Mass: 71.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Cubic system crystallization.
• Density: 5.7 g/mL at 25 °C(lit.)
• Melting Point: 1369°C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water and alkalies. Soluble in HCl, H{2}SO{4}. Slightly soluble in HNO{3}Insoluble in water, alcohol and alkali. Soluble in hydrochloric acid and sulfuric acid. Slightly soluble in nitric acid.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Highly flammable.
• PSA: 17.07000
• LogP: -0.12130
• Merck: 14,4052
• Sensitiveness: Air Sensitive
• Solubility: Insoluble in water.
• Vapor Pressure: No data available

Iron(II) oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3178 4.1/PG 2
• WGK Germany：nwg
• Hazard Category Code： 11
• Safety Instruction： S16; S33; S7/9
• Hazardous Material Identification：
• Risk Phrases：R11
• TSCA：Yes
• Storage Condition：Air Sensitive. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds